![molecular formula C11H10ClN3O4S B2769819 5-amino-1-(methylsulfonyl)-1H-pyrazol-3-yl 3-chlorobenzoate CAS No. 1024077-37-9](/img/structure/B2769819.png)
5-amino-1-(methylsulfonyl)-1H-pyrazol-3-yl 3-chlorobenzoate
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Description
5-amino-1-(methylsulfonyl)-1H-pyrazol-3-yl 3-chlorobenzoate is a useful research compound. Its molecular formula is C11H10ClN3O4S and its molecular weight is 315.73. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Studies have demonstrated efficient synthesis methods for pyrazole derivatives, highlighting their potential in chemical synthesis and pharmaceutical applications. For example, Sakya and Rast (2003) developed nucleophilic substitution reactions to synthesize 5-alkyl amino and thioether pyrazoles under mild conditions, achieving high yields (S. Sakya & Bryson Rast, 2003). Similarly, Shavnya et al. (2005) presented an efficient fluoride-mediated synthesis for 5-alkyl amino- and ether-substituted pyrazoles (A. Shavnya et al., 2005).
Pharmaceutical Applications
Research into pyrazole derivatives has shown their potential in pharmaceuticals, including antimicrobial and antiviral activities. Chen et al. (2010) synthesized new thiadiazole sulfonamide derivatives with anti-tobacco mosaic virus activity (Zhuo Chen et al., 2010). El‐Emary et al. (2002) explored the antimicrobial activity of new heterocycles based on 3-methyl-1-phenyl-5-benzene sulfonamido pyrazole, indicating their significance in developing antimicrobial agents (T. El‐Emary, N. Al-muaikel, & O. S. Moustafa, 2002).
Properties
IUPAC Name |
(5-amino-1-methylsulfonylpyrazol-3-yl) 3-chlorobenzoate |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C11H10ClN3O4S/c1-20(17,18)15-9(13)6-10(14-15)19-11(16)7-3-2-4-8(12)5-7/h2-6H,13H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXXCTVGPGLXAFI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1C(=CC(=N1)OC(=O)C2=CC(=CC=C2)Cl)N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClN3O4S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.73 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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